N-(4-ethylphenyl)-2-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H24N4O2S/c1-2-15-7-9-17(10-8-15)22-19(26)14-25-11-3-5-16(13-25)21-23-20(24-27-21)18-6-4-12-28-18/h4,6-10,12,16H,2-3,5,11,13-14H2,1H3,(H,22,26)
• InChI Key: RBQHUNFSTDXYAP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2CCCC(C2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C21H24N4O2S
• Molecular Weight: 396.5 g/mol
• CAS No.: 2640978-04-5

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring, the introduction of the thiophene ring, and the coupling of these rings with the piperidine ring through an amide bond. The exact synthetic route would depend on the available starting materials and the desired route of synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The oxadiazole and thiophene rings would likely contribute to the compound’s aromaticity, while the amide group could participate in hydrogen bonding.

Chemical Reactions Analysis

As an organic compound, “N-(4-ethylphenyl)-2-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide” could undergo a variety of chemical reactions. The amide group could be hydrolyzed to form a carboxylic acid and an amine. The compound could also participate in electrophilic aromatic substitution reactions at the thiophene ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar functional groups, the compound’s size and shape, and its overall charge would all influence properties like solubility, melting point, and reactivity.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties. This could lead to the development of new pharmaceuticals or other useful products.